Cas no 1065074-05-6 (N-Butyl 3-bromo-4-fluorobenzamide)

N-Butyl 3-bromo-4-fluorobenzamide is a halogenated benzamide derivative with applications in pharmaceutical and agrochemical research. Its structure features a bromo and fluoro substituent on the aromatic ring, enhancing reactivity for further functionalization. The n-butyl amide group improves solubility in organic solvents, facilitating synthetic modifications. This compound serves as a versatile intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, due to the bromo substituent's electrophilic character. The fluorine atom can influence electronic properties, making it useful in drug design for metabolic stability. High purity and consistent quality ensure reliable performance in research and industrial applications.

N-Butyl 3-bromo-4-fluorobenzamide structure

1065074-05-6 structure

Product Name:N-Butyl 3-bromo-4-fluorobenzamide

CAS No:1065074-05-6

MF:C₁₁H₁₃BrFNO

MW:274.129425764084

MDL:MFCD11053800

CID:856266

PubChem ID:46738893

Update Time:2025-10-30

N-Butyl 3-bromo-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-N-butyl-4-fluorobenzamide
- N-Butyl 3-bromo-4-fluorobenzamide
- N-BUTYL-3-BROMO-4-FLUOROBENZAMIDE
- BS-23722
- N-Butyl3-bromo-4-fluorobenzamide
- DB-371447
- AKOS015834229
- DTXSID80674541
- 1065074-05-6
- MFCD11053800
- MDL： MFCD11053800
- Inchi： 1S/C11H13BrFNO/c1-2-3-6-14-11(15)8-4-5-10(13)9(12)7-8/h4-5,7H,2-3,6H2,1H3,(H,14,15)
- InChI Key： YFOVUPQZPZUAAS-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)C(NCCCC)=O)F

Computed Properties

Exact Mass: 273.01645g/mol
Monoisotopic Mass: 273.01645g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 29.1Å²

Experimental Properties

Density: 1.372±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 330.8±32.0 °C at 760 mmHg
Flash Point: 153.9±25.1 °C
Solubility: Very slightly soluble (0.19 g/l) (25 º C),
Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Butyl 3-bromo-4-fluorobenzamide Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-Butyl 3-bromo-4-fluorobenzamide Pricemore >>

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abcr	AB272002-1 g	N-Butyl 3-bromo-4-fluorobenzamide; 97%	1065074-05-6		1g	€76.00	2023-06-22
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